2-(2,4-Dichlorophenoxy)-1-(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2,4-Dichlorophenoxy)-1-(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)ethanone, also known as DTT, is a chemical compound that has been widely studied for its potential use in scientific research. This compound is a thiazepane-based kappa opioid receptor agonist and has been found to have a range of biochemical and physiological effects.
Scientific Research Applications
Thiazole and Thiophene Derivatives in Medicinal Chemistry
Thiazole and thiophene rings are significant scaffolds in medicinal chemistry due to their presence in compounds with diverse biological activities. For instance, thiazole derivatives have been synthesized and evaluated for their antimicrobial and antifungal properties. A study by Parameshwarappa et al. (2009) synthesized innovative 7-((4-substituted thiazol-2-yl) methoxy)-4-methyl-2H-chromen-2-one derivatives and tested them for antibacterial and antifungal activities, indicating the potential of thiazole-containing compounds in developing new antimicrobials (Parameshwarappa, G., Lingamani, J., Patil, S., & Goudgaon, N., 2009).
Dichlorophenoxyl Moieties in Environmental Chemistry
Compounds containing dichlorophenoxyl groups have been studied for their environmental impact and degradation pathways. Mansfield and Richard (1996) explored the photolysis of dichlorophen (DCP) in acidic medium, yielding various products depending on the presence of oxygen, indicating the complexity of environmental degradation processes involving dichlorophenoxyl groups (Mansfield, E., & Richard, C., 1996).
Synthetic Applications
The synthetic versatility of compounds incorporating elements like thiazepane, thiophene, and dichlorophenoxy is significant for developing new chemical entities. For example, the work by Androsov et al. (2010) demonstrated a convenient approach towards 3-aminobenzo[b]thiophenes, showcasing the synthetic utility of thiophene derivatives in constructing complex heterocyclic structures (Androsov, D. A., Solovyev, A., Petrov, M., Butcher, R., & Jasinski, J., 2010).
properties
IUPAC Name |
2-(2,4-dichlorophenoxy)-1-(7-thiophen-2-yl-1,4-thiazepan-4-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17Cl2NO2S2/c18-12-3-4-14(13(19)10-12)22-11-17(21)20-6-5-16(24-9-7-20)15-2-1-8-23-15/h1-4,8,10,16H,5-7,9,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLRKBSFSVVNZKE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCSC1C2=CC=CS2)C(=O)COC3=C(C=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17Cl2NO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,4-Dichlorophenoxy)-1-(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)ethanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.